Cas no 191282-49-2 (3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-, (2R,3R)-rel-)

• Product Name: 3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-, (2R,3R)-rel-
• CAS No: 191282-49-2
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 115979
• PubChem ID: 24728613
• Update Time: 2025-04-18

3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-, (2R,3R)-rel-
• CIS-TETRAHYDRO-3-METHYLENE-2-OXO-5-N-OCTYL-4-FURANCARBOXYLIC ACID
• (2R,3R)-4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
• (2R,3R)-4-methylidene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
• 3-furancarboxylic acid, tetrahydro-4-methylene-2-octyl-5-oxo-, (2R,3R)-
• (2R,3R)-4-METHYLIDENE-2-OCTYL-5-OXOOXOLANE-3-CARBOXYLIC ACID
• CIS-TETRAHYDRO-3-METHYLENE-2-OXO-5-N-OCTYL-4-FURANCARBOXYLICACID
• 191282-49-2
• AC-11809
• AKOS015960617

• Inchi： 1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)/t11-,12-/m1/s1
• InChI Key： VCWLZDVWHQVAJU-VXGBXAGGSA-N
• SMILES： O1C(C(=C)[C@@H](C(=O)O)[C@H]1CCCCCCCC)=O

Computed Properties

• Exact Mass: 254.152
• Monoisotopic Mass: 254.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 4

Experimental Properties

• Density: 1.08
• Boiling Point: 432.1°C at 760 mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.488
• PSA: 63.60000
• LogP: 2.91940